Cas no 5001-44-5 (2-Propanone,O-[1-(hydroxymethyl)pentyl]oxime)

• Product Name: 2-Propanone,O-[1-(hydroxymethyl)pentyl]oxime
• CAS No: 5001-44-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 386672
• PubChem ID: 254102
• Update Time: 2025-04-19

2-Propanone,O-[1-(hydroxymethyl)pentyl]oxime Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,O-[1-(hydroxymethyl)pentyl]oxime
• 2-[(propan-2-ylideneamino)oxy]hexan-1-ol
• AC1L5PJ0
• AC1Q7BRP
• AG-K-95660
• AR-1D6333
• CTK4J1967
• NCIOpen2_000743
• NSC77858
• propan-2-one O-(1-hydroxymethyl-pentyl)-oxime
• DTXSID70291766
• NSC-77858
• 5001-44-5
• NSC 77858

• Inchi： 1S/C9H19NO2/c1-4-5-6-9(7-11)12-10-8(2)3/h9,11H,4-7H2,1-3H3
• InChI Key： SVLNPLWAUHBJMV-UHFFFAOYSA-N
• SMILES： O(C(CO)CCCC)/N=C(\C)/C

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249.3±42.0 ºC (760 Torr),
• Flash Point: 104.6±27.9 ºC,
• Refractive Index: 1.444
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 41.82
• LogP: 1.94990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Oxime ethers